Cas no 653601-89-9 (Isoxazole, 4,5-dihydro-5-(4-methoxyphenyl)-5-methyl-3-(2-naphthalenyl)-)

• Product Name: Isoxazole, 4,5-dihydro-5-(4-methoxyphenyl)-5-methyl-3-(2-naphthalenyl)-
• CAS No: 653601-89-9
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• CID: 399724
• PubChem ID: 11461278
• Update Time: 2025-04-19

Isoxazole, 4,5-dihydro-5-(4-methoxyphenyl)-5-methyl-3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,5-dihydro-5-(4-methoxyphenyl)-5-methyl-3-(2-naphthalenyl)-
• 5-(4-methoxyphenyl)-5-methyl-3-naphthalen-2-yl-4H-1,2-oxazole
• 653601-89-9
• 5-(4-Methoxyphenyl)-5-methyl-3-(naphthalen-2-yl)-4,5-dihydroisoxazole
• 5-(4-methoxyphenyl)-5-methyl-3-(naphthalen-2-yl)-4,5-dihydro-1,2-oxazole
• DTXSID90466676

• Inchi： 1S/C21H19NO2/c1-21(18-9-11-19(23-2)12-10-18)14-20(22-24-21)17-8-7-15-5-3-4-6-16(15)13-17/h3-13H,14H2,1-2H3
• InChI Key： CDXMYSMPIVGUSY-UHFFFAOYSA-N
• SMILES： O1C(C)(C2C=CC(=CC=2)OC)CC(C2C=CC3C=CC=CC=3C=2)=N1

Computed Properties

• Exact Mass: 317.14167
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82